Cas no 1217501-03-5 (4-(Cyclopropylmethylthio)phenylboronic acid)

• Product Name: 4-(Cyclopropylmethylthio)phenylboronic acid
• CAS No: 1217501-03-5
• MF: C₁₀H₁₃BO₂S
• MW: 208.085021734238
• MDL: MFCD12546550
• CID: 827749
• PubChem ID: 46739636
• Update Time: 2025-04-19

4-(Cyclopropylmethylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((Cyclopropylmethyl)thio)phenyl)boronic acid
• 4-(Cyclopropylmethylthio)phenylboronic acid
• [4-(cyclopropylmethylsulfanyl)phenyl]boronic acid
• CS-0131176
• Boronic acid, B-[4-[(cyclopropylmethyl)thio]phenyl]-
• {4-[(Cyclopropylmethyl)sulfanyl]phenyl}boronic acid
• DTXSID70675229
• (4-((Cyclopropylmethyl)thio)phenyl)boronicacid
• 4-[(CYCLOPROPYLMETHYL)SULFANYL]PHENYLBORONIC ACID
• 1217501-03-5
• AKOS015840791
• MFCD12546550
• DB-367034
• BS-21063

• MDL： MFCD12546550
• Inchi： 1S/C10H13BO2S/c12-11(13)9-3-5-10(6-4-9)14-7-8-1-2-8/h3-6,8,12-13H,1-2,7H2
• InChI Key： SKUDUPVJZBDKND-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)CC1CC1

Computed Properties

• Exact Mass: 208.07300
• Monoisotopic Mass: 208.0729310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 65.76000
• LogP: 0.86850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers